BENGHE Foundational & Exploratory

Check Availability & Pricing

3-Methyl-1H-1,2,4-triazole safety data sheet and
handling precautions

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-1H-1,2,4-triazole

Cat. No.: B1296081

A Technical Guide to the Safe Handling of 3-Methyl-
1H-1,2,4-triazole

Introduction

3-Methyl-1H-1,2,4-triazole (CAS No: 7170-01-6) is a versatile nitrogen-containing heterocyclic
compound.[1] It serves as a crucial building block in the synthesis of various agrochemicals,
such as fungicides and herbicides, and is also utilized in the development of pharmaceutical
intermediates, particularly for antifungal medications.[1] Its stability and reactivity make it a
valuable compound in medicinal chemistry and for crop protection research.[1] Given its
applications and inherent chemical properties, a thorough understanding of its safety profile
and handling requirements is essential for researchers, scientists, and drug development
professionals. This guide provides an in-depth overview of the safety data, handling
precautions, and emergency procedures for 3-Methyl-1H-1,2,4-triazole.

Hazard Identification and Classification

3-Methyl-1H-1,2,4-triazole is classified as a hazardous substance. The primary routes of
exposure are oral ingestion, skin contact, eye contact, and inhalation. The compound is
designated as harmful if swallowed, causes skin irritation, leads to serious eye damage, and
may cause respiratory irritation.[2][3]

Table 1: GHS Hazard Classification
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Hazard Class Category Signal Word Hazard Statement

H302: Harmful if

Acute Toxicity, Oral Category 4 Danger

swallowed[2][3][4]

. o H315: Causes skin

Skin Irritation Category 2 Danger S

irritation[2][3][4]

) H318: Causes serious

Serious Eye Damage Category 1 Danger

eye damage[2][3]
Specific Target Organ H335: May cause
Toxicity (Single Category 3 Danger respiratory irritation[2]
Exposure) [3114]

The primary target organ for single exposure toxicity is the respiratory system.[3]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is fundamental to its safe
handling and storage.

Table 2: Physicochemical Data for 3-Methyl-1H-1,2,4-triazole
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Property Value Source

CAS Number 7170-01-6 [1][5]

Molecular Formula CsHsNs [1]

Molecular Weight 83.09 g/mol [1]
White to light yellow/orange

Appearance [1]
powder or crystal

Melting Point 44 - 98 °C [1][5]

N ) 265 °C (at atmospheric

Boiling Point [11[5]
pressure) 138 °C (at 8 Torr)

Density (Predicted) 1.178 + 0.06 g/cm?3 [5]

pKa (Predicted) 10.60 + 0.20 [5]

Solubility Soluble in Methanol [5]

Safe Handling and Storage Protocols

The safe handling of 3-Methyl-1H-1,2,4-triazole requires a multi-layered approach, prioritizing
the elimination or reduction of exposure. The hierarchy of controls, a standard principle in
occupational safety, should be applied.
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Hierarchy of Controls for Chemical Safety

Elimination
(Most Effective)

Substitution

Engineering Controls
(e.g., Fume Hood)

Administrative Controls
(SOPs, Training)

Personal Protective Equipment (PPE)
(Least Effective)
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Exposure Event Occurs

Assess the Route of Exposure

Inhalation Ingestion

Skin Contact:
Remove Clothing, Wash with Soap & Water

Inhalation:
Move to Fresh Air

Ingestion:
Rinse Mouth, Do NOT Induce Vomiting

Breathing Difficult?

Eye Contact:

o S
e (e Rinse with Water for 15+ min

Give Oxygen / Artificial Respiration

Seek Immediate Medical Attention
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Spill Detected

1. Evacuate & Secure Area

Keep people upwind

2. Ensure Adequate Ventilation

3. Don Full PPE
(Gloves, Goggles, Respirator, Protective Clothing)

4. Prevent Entry into Drains
Contain the spill

5. Clean-Up Procedure
Use spark-proof tools. Sweep or vacuum up solid.

6. Collect Waste
Place in suitable, closed, labeled containers for disposal.

Decontaminate Area & PPE

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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